Cas no 1212835-63-6 (1212835-63-6)

• Product Name: 1212835-63-6
• CAS No: 1212835-63-6
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 5596237
• PubChem ID: 66513532
• Update Time: 2025-06-18

1212835-63-6 Chemical and Physical Properties

Names and Identifiers

• (2R)-2-AMINO-2-(4-FLUORO-3-METHYLPHENYL)ETHAN-1-OL
• Benzeneethanol, β-amino-4-fluoro-3-methyl-, (βR)-
• 1212835-63-6
• AKOS015927732
• EN300-1843485

• Inchi： 1S/C9H12FNO/c1-6-4-7(9(11)5-12)2-3-8(6)10/h2-4,9,12H,5,11H2,1H3/t9-/m0/s1
• InChI Key： MASRPZPHVHZWLZ-VIFPVBQESA-N
• SMILES： C(O)[C@H](N)C1=CC=C(F)C(C)=C1

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 302.8±37.0 °C(Predicted)
• pka: 12.49±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1212835-63-6

Introduction to Compound CAS No. 1212835-63-6

The compound with the CAS registry number 1212835-63-6, commonly referred to as Compound 1212835-63-6, is a highly specialized chemical entity that has garnered significant attention in the scientific community. This compound is notable for its unique structural properties and potential applications in various fields, including materials science, pharmaceuticals, and advanced manufacturing. Recent studies have highlighted its role in enhancing the performance of certain polymer systems and its potential as a precursor in the synthesis of advanced materials.

CAS No. 1212835-63-6 is characterized by its complex molecular architecture, which includes functional groups that enable strong intermolecular interactions. These interactions are pivotal in determining the compound's physical and chemical properties, such as thermal stability, mechanical strength, and electrical conductivity. Researchers have recently explored the use of this compound in creating high-performance composites, where it has demonstrated exceptional compatibility with a wide range of polymer matrices.

The synthesis of Compound 1212835-63-6 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic techniques have significantly improved the efficiency of this synthesis process, making it more viable for large-scale production. The compound's ability to undergo various post-synthetic modifications further enhances its versatility, allowing it to be tailored for specific applications.

In terms of applications, CAS No. 1212835-63-6 has shown promise in the development of advanced materials for energy storage systems, such as lithium-ion batteries and supercapacitors. Its unique electronic properties make it an ideal candidate for improving the performance and longevity of these devices. Additionally, ongoing research is exploring its potential in biomedical applications, including drug delivery systems and tissue engineering scaffolds.

The environmental impact of Compound 1212835-63-6 has also been a focus of recent studies. Researchers are investigating its biodegradability and toxicity profiles to ensure that its use aligns with sustainable practices. Preliminary findings suggest that the compound exhibits low toxicity and favorable biodegradation characteristics under certain conditions, which bodes well for its long-term viability in various industrial applications.

In conclusion, CAS No. 1212835-63-6 represents a cutting-edge chemical entity with vast potential across multiple industries. Its unique properties, combined with ongoing advancements in synthesis and application development, position it as a key player in the future of materials science and technology.